Eugenyl benzoate
Eugenyl benzoate
Eugenyl benzoate, also known as benzoyl eugenol or fema 2471, belongs to the class of organic compounds known as depsides and depsidones. These are polycyclic compounds that is either a polyphenolic compound composed of two or more monocyclic aromatic units linked by an ester bond (depside), or a compound containing the depsidone structure (depsidone). Eugenyl benzoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, eugenyl benzoate is primarily located in the membrane (predicted from logP). Eugenyl benzoate is a mild, balsam, and clove tasting compound that can be found in herbs and spices. This makes eugenyl benzoate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
531-26-0
VCID:
VC0181212
InChI:
InChI=1S/C17H16O3/c1-3-7-13-10-11-15(16(12-13)19-2)20-17(18)14-8-5-4-6-9-14/h3-6,8-12H,1,7H2,2H3
SMILES:
COC1=C(C=CC(=C1)CC=C)OC(=O)C2=CC=CC=C2
Molecular Formula:
C17H16O3
Molecular Weight:
268.31 g/mol
Eugenyl benzoate
CAS No.: 531-26-0
Main Products
VCID: VC0181212
Molecular Formula: C17H16O3
Molecular Weight: 268.31 g/mol
| CAS No. | 531-26-0 |
|---|---|
| Product Name | Eugenyl benzoate |
| Molecular Formula | C17H16O3 |
| Molecular Weight | 268.31 g/mol |
| IUPAC Name | (2-methoxy-4-prop-2-enylphenyl) benzoate |
| Standard InChI | InChI=1S/C17H16O3/c1-3-7-13-10-11-15(16(12-13)19-2)20-17(18)14-8-5-4-6-9-14/h3-6,8-12H,1,7H2,2H3 |
| Standard InChIKey | ZOGNBLKDKPCKGB-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)CC=C)OC(=O)C2=CC=CC=C2 |
| Canonical SMILES | COC1=C(C=CC(=C1)CC=C)OC(=O)C2=CC=CC=C2 |
| Melting Point | Mp 69-70 ° 69-70°C |
| Physical Description | Solid Colourless crystalline solid; Balsamic aroma with and undertone reminiscent of clove |
| Description | Eugenyl benzoate, also known as benzoyl eugenol or fema 2471, belongs to the class of organic compounds known as depsides and depsidones. These are polycyclic compounds that is either a polyphenolic compound composed of two or more monocyclic aromatic units linked by an ester bond (depside), or a compound containing the depsidone structure (depsidone). Eugenyl benzoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, eugenyl benzoate is primarily located in the membrane (predicted from logP). Eugenyl benzoate is a mild, balsam, and clove tasting compound that can be found in herbs and spices. This makes eugenyl benzoate a potential biomarker for the consumption of this food product. |
| Solubility | Insoluble in water; Soluble in oils Soluble (in ethanol) |
| PubChem Compound | 62362 |
| Last Modified | Nov 11 2021 |
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